83-43-2

Methylprednisolone

In Stock

• CAS RN:
• 83-43-2

• Formula:
• C22H30O5

• InChI:
• InChI=1S/C22H30O5/c1-12-8-14-15-5-7-22(27,18(26)11-23)21(15,3)10-17(25)19(14)20(2)6-4-13(24)9-16(12)20/h4,6,9,12,14-15,17,19,23,25,27H,5,7-8,10-11H2,1-3H3/t12-,14-,15-,17-,19+,20-,21-,22-/m0/s1

• InChIKey:
• VHRSUDSXCMQTMA-PJHHCJLFSA-N

• Prednisolone is the active metabolite of the synthetic corticosteroid prednisone, which is used to suppress inflammation and autoimmunity, as well as in other conditions. Methylprednisolone is a 6α-methyl derivative of prednisolone, a variation which reduces its binding to corticosteroid-binding globulin and increases penetration into target tissues. It alters gene expression, like prednisolone, through both the glucocorticoid and mineralocorticoid receptors.
  Methylprednisolone is a synthetic corticosteroid with anti-inflammatory and immunomodulating properties. Methylprednisolone binds to and activates specific nuclear receptors, resulting in altered gene expression and inhibition of proinflammatory cytokine production. This agent also decreases the number of circulating lymphocytes, induces cell differentiation, and stimulates apoptosis in sensitive tumor cell populatio...

2,9,10-Trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol;hydroxide

Usually In Stock

• CAS RN:
• 483-43-2

• Formula:
• C20H21NO5

• InChI:
• InChI=1S/C20H19NO4.H2O/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3;/h4-5,8-11H,6-7H2,1-3H3;1H2

• InChIKey:
• FLLCSIZPVWDZQO-UHFFFAOYSA-N

• 2,9,10-Trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol;hydroxide is a useful research compound. Its molecular formula is C20H21NO5 and its molecular weight is 355.4. The purity is usually 95%.

2-Methyl-6-nitrobenzoxazole

In Stock

• CAS RN:
• 5683-43-2

• Formula:
• C8H6N2O3

• InChI:
• InChI=1S/C8H6N2O3/c1-5-9-7-3-2-6(10(11)12)4-8(7)13-5/h2-4H,1H3

• InChIKey:
• DPVZLXWUFYMLBK-UHFFFAOYSA-N

• 2-Methyl-6-nitrobenzoxazole is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.14 g/mol. The purity is usually 95%.

N-(4-chlorothiazol-2-yl)acetamide

In Stock

• CAS RN:
• 89283-43-2

• Formula:
• C5H5ClN2OS

• InChI:
• InChI=1S/C5H5ClN2OS/c1-3(9)7-5-8-4(6)2-10-5/h2H,1H3,(H,7,8,9)

• InChIKey:
• BTTCWGSJNRDNED-UHFFFAOYSA-N

• N-(4-chlorothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C5H5ClN2OS and its molecular weight is 176.62 g/mol. The purity is usually 95%.

Benzenesulfinic acid, 2-chloro-5-nitro-, sodium salt

In Stock

• CAS RN:
• 68683-43-2

• Formula:
• C6H3ClNNaO4S

• InChI:
• InChI=1S/C6H4ClNO4S.Na/c7-5-2-1-4(8(9)10)3-6(5)13(11)12;/h1-3H,(H,11,12);/q;+1/p-1

• InChIKey:
• BBSWINSMWHMQRQ-UHFFFAOYSA-M

• Benzenesulfinic acid, 2-chloro-5-nitro-, sodium salt is a useful research compound. Its molecular formula is C6H3ClNNaO4S and its molecular weight is 243.6 g/mol. The purity is usually 95%.

2-{[1-(2-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid

In Stock

• CAS RN:
• 301683-43-2

• Formula:
• C18H15NO4S

• InChI:
• InChI=1S/C18H15NO4S/c1-11-6-2-4-8-13(11)19-16(20)10-15(17(19)21)24-14-9-5-3-7-12(14)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)

• InChIKey:
• QWPRCIGYEPLAMY-UHFFFAOYSA-N

• 2-{[1-(2-Methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid is a useful research compound. Its molecular formula is C18H15NO4S and its molecular weight is 341.38. The purity is usually 95%.

1-([1,1'-Biphenyl]-4-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone

In Stock

• CAS RN:
• 453583-43-2

• Formula:
• C22H18N2OS2

• InChI:
• InChI=1S/C22H18N2OS2/c1-14-15(2)27-22-20(14)21(23-13-24-22)26-12-19(25)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3

• InChIKey:
• BXBFHFFCGZRWQS-UHFFFAOYSA-N

• 1-([1,1'-Biphenyl]-4-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H18N2OS2 and its molecular weight is 390.52. The purity is usually 95%.

methyl 2-{[1-methyl-5-(trifluoromethyl)-1H-3-pyrazolyl]oxy}acetate

In Stock

• CAS RN:
• 754983-43-2

• Formula:
• C8H9F3N2O3

• InChI:
• InChI=1S/C8H9F3N2O3/c1-13-5(8(9,10)11)3-6(12-13)16-4-7(14)15-2/h3H,4H2,1-2H3

• InChIKey:
• AILJPRDZBWSNJB-UHFFFAOYSA-N

• Methyl 2-{[1-methyl-5-(trifluoromethyl)-1H-3-pyrazolyl]oxy}acetate is a useful research compound. Its molecular formula is C8H9F3N2O3 and its molecular weight is 238.166. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-2-fluorobenzamide

In Stock

• CAS RN:
• 953383-43-2

• Formula:
• C18H21FN2O

• InChI:
• InChI=1S/C18H21FN2O/c1-21(2)15-11-9-14(10-12-15)6-5-13-20-18(22)16-7-3-4-8-17(16)19/h3-4,7-12H,5-6,13H2,1-2H3,(H,20,22)

• InChIKey:
• KADBLONHCADNKN-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H21FN2O and its molecular weight is 300.377. The purity is usually 95%.

2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-43-2

• Formula:
• C20H24N2O

• InChI:
• InChI=1S/C20H24N2O/c1-16-5-3-4-6-19(16)20(23)18-9-7-17(8-10-18)15-22-13-11-21(2)12-14-22/h3-10H,11-15H2,1-2H3

• InChIKey:
• QHUGMTNDWGBYSA-UHFFFAOYSA-N

• 2-Methyl-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C20H24N2O and its molecular weight is 308.4 g/mol. The purity is usually 95%.

Maggnx

• CAS RN:
• 128683-43-2

• Formula:
• C32H31NO12

• InChI:
• InChI=1S/C32H31NO12/c1-15-7-10-24-21(11-15)32(19-6-4-3-5-18(19)29(39)45-32)20-9-8-17(12-25(20)42-24)43-31(30(40)41)13-22(36)26(33-16(2)35)28(44-31)27(38)23(37)14-34/h3-12,22-23,26-28,34,36-38H,13-14H2,1-2H3,(H,33,35)(H,40,41)/t22-,23+,26+,27+,28+,31+,32?/m0/s1

• InChIKey:
• OICAWTHTZIDKHH-YHYXIJJBSA-N

• Maggnx, also known as Maggnx, is a useful research compound. Its molecular formula is C32H31NO12 and its molecular weight is 621.6 g/mol. The purity is usually 95%.

4-Chloro-3-cyanobenzoyl chloride

In Stock

• CAS RN:
• 181283-43-2

• Formula:
• C8H3Cl2NO

• InChI:
• InChI=1S/C8H3Cl2NO/c9-7-2-1-5(8(10)12)3-6(7)4-11/h1-3H

• InChIKey:
• XQYDMTZDXWNKGS-UHFFFAOYSA-N

• 4-Chloro-3-cyanobenzoyl chloride is a useful research compound. Its molecular formula is C8H3Cl2NO and its molecular weight is 200.018. The purity is usually 95%.

Methyl 4-((2-oxo-2-((2,2,2-trifluoroethyl)amino)acetamido)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1331283-43-2

• Formula:
• C12H18F3N3O4

• InChI:
• InChI=1S/C12H18F3N3O4/c1-22-11(21)18-4-2-8(3-5-18)6-16-9(19)10(20)17-7-12(13,14)15/h8H,2-7H2,1H3,(H,16,19)(H,17,20)

• InChIKey:
• FMZBXJPTAIUZEB-UHFFFAOYSA-N

• Methyl 4-((2-oxo-2-((2,2,2-trifluoroethyl)amino)acetamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C12H18F3N3O4 and its molecular weight is 325.288. The purity is usually 95%.

N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-methylbenzamide

In Stock

• CAS RN:
• 1797083-43-2

• Formula:
• C18H23N5O

• InChI:
• InChI=1S/C18H23N5O/c1-13-8-4-5-9-14(13)17(24)20-15-12-19-18(21-16(15)22(2)3)23-10-6-7-11-23/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H,20,24)

• InChIKey:
• WSOKUHQQXUCUJP-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.416. The purity is usually 95%.